![molecular formula C10H10N2O2 B2982639 3-Cyano-5-(dimethylamino)benzoic acid CAS No. 453565-73-6](/img/structure/B2982639.png)
3-Cyano-5-(dimethylamino)benzoic acid
Overview
Description
3-Cyano-5-(dimethylamino)benzoic acid is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.202. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anion Recognition and Sensing
4-(N,N-Dimethylamino)benzoic acid has been directly applied for anion recognition in acetonitrile, demonstrating remarkable affinity and selectivity towards divalent anions such as HPO4^2- and SO4^2- over monovalent anions. This suggests the potential application of similar compounds in environmental monitoring and analytical chemistry for detecting specific anions in solutions (Hou & Kobiro, 2006).
Crystal Engineering and Polymorphism
Research on 4-(N,N-dimethylamino)benzoic acid and its analogs has led to the discovery of new polymorphs through cocrystallization techniques. These findings are essential in the field of crystal engineering, where polymorphism can significantly affect the material's physical properties and applicability in drug formulation and development (Aakeröy, Desper, & Levin, 2005).
Photophysical and Photoelectrochemical Studies
Compounds related to the query have been explored for their photophysical and (photo)electrochemical properties, highlighting their potential in developing dye-sensitized solar cells and photon-to-electron conversion technologies. Such research indicates the broader applicability of similar compounds in renewable energy technologies and materials science (Wang et al., 2005).
Fluorescent Chemo-sensors
Research on derivatives of N,N-dimethylamino benzoic acid shows their application as fluorescent chemo-sensors for selective and sensitive detection of specific chemicals, such as picric acid. This work underscores the importance of these compounds in developing new sensors for environmental monitoring, safety, and security (Vishnoi et al., 2015).
Mechanism of Action
Target of Action
It’s known that similar compounds are often used in the suzuki–miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
It’s worth noting that compounds with similar structures have been used in the synthesis of coordination polymers via in situ [2+3] cycloaddition reactions .
Biochemical Pathways
Similar compounds have been used in the synthesis of coordination polymers, which can have various applications in catalysis, gas storage, and drug delivery .
Result of Action
Similar compounds have shown antioxidant activity and have been used in the synthesis of coordination polymers .
Properties
IUPAC Name |
3-cyano-5-(dimethylamino)benzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-12(2)9-4-7(6-11)3-8(5-9)10(13)14/h3-5H,1-2H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPSVQVNWZVCAQW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC(=CC(=C1)C(=O)O)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.